Cas no 688354-44-1 (4-{[(2-sulfanylidene-1,2-dihydroquinazolin-4-yl)amino]methyl}cyclohexane-1-carboxylic acid)

• Product Name: 4-{[(2-sulfanylidene-1,2-dihydroquinazolin-4-yl)amino]methyl}cyclohexane-1-carboxylic acid
• CAS No: 688354-44-1
• MF: C₁₆H₁₉N₃O₂S
• MW: 317.405962228775
• CID: 5823579
• PubChem ID: 167998700
• Update Time: 2025-05-30

4-{[(2-sulfanylidene-1,2-dihydroquinazolin-4-yl)amino]methyl}cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 4-[[(1,2-dihydro-2-thioxo-4-quinazolinyl)amino]methyl]-
• 4-{[(2-sulfanylidene-1,2-dihydroquinazolin-4-yl)amino]methyl}cyclohexane-1-carboxylic acid
• 688354-44-1

• Inchi： 1S/C16H19N3O2S/c20-15(21)11-7-5-10(6-8-11)9-17-14-12-3-1-2-4-13(12)18-16(22)19-14/h1-4,10-11H,5-9H2,(H,20,21)(H2,17,18,19,22)
• InChI Key： UYAPHQMKDCGFOH-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CCC(CNC2C3=C(NC(=S)N=2)C=CC=C3)CC1

Computed Properties

• Exact Mass: 317.11979803g/mol
• Monoisotopic Mass: 317.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 526.7±42.0 °C(Predicted)
• pka: 4.83±0.10(Predicted)

Additional information on 4-{[(2-sulfanylidene-1,2-dihydroquinazolin-4-yl)amino]methyl}cyclohexane-1-carboxylic acid

4-{[(2-Sulfanylidene-1,2-Dihydroquinazolin-4-Yl)Amino]Methyl}Cyclohexane-1-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 688354-44-1, known as 4-{[(2-sulfanylidene-1,2-dihydroquinazolin-4-yl)amino]methyl}cyclohexane-1-carboxylic acid, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of quinazoline derivatives, which are well-documented for their diverse biological activities and potential therapeutic applications. The quinazoline core of this molecule is a key structural element, contributing to its unique properties and reactivity.

Recent studies have highlighted the importance of sulfanylidene groups in modulating the electronic properties of quinazoline derivatives. The presence of a sulfanylidene group (C=S) in this compound introduces additional conjugation and electron-withdrawing effects, which can enhance its stability and reactivity. This feature makes it a promising candidate for further exploration in drug design and development. The cyclohexane carboxylic acid moiety further adds to the molecule's versatility, potentially influencing its solubility and bioavailability.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. Researchers have employed methods such as nucleophilic substitution, condensation reactions, and oxidative coupling to construct the intricate architecture of this molecule. The integration of a quinazoline ring with a cyclohexane carboxylic acid group represents a significant achievement in modern organic chemistry, demonstrating the ability to design molecules with tailored functionalities.

From a biological standpoint, this compound has shown potential as a modulator of cellular signaling pathways. Experimental data suggest that it may interact with key enzymes and receptors involved in processes such as cell proliferation, apoptosis, and inflammation. These findings underscore its potential as a lead compound for the development of novel therapeutic agents targeting various diseases, including cancer and inflammatory disorders.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into its three-dimensional structure, binding affinity, and intermolecular interactions with biological targets. Such computational approaches are invaluable for optimizing the molecule's properties and predicting its behavior in vivo.

In terms of applications, this compound serves as a valuable tool for exploring the relationship between chemical structure and biological activity. Its unique combination of functional groups makes it an ideal candidate for further investigations into drug delivery systems and targeted therapies. Ongoing research is focused on enhancing its pharmacokinetic properties to improve its efficacy and reduce potential side effects.

The discovery and characterization of 4-{[(2-sulfanylidene-1,2-dihydroquinazolin-4-yl)amino]methyl}cyclohexane-1-carboxylic acid represent a significant milestone in the field of medicinal chemistry. Its intricate structure, coupled with promising biological activity, positions it as a compelling lead compound for future drug development efforts. As research continues to unfold, this compound holds the potential to contribute significantly to the advancement of therapeutic interventions across various disease states.